Cas no 23247-39-4 (Dibenzo[b,f]thiepin-10-methanamine,N,N-dimethyl-, hydrochloride (1:1))

• Product Name: Dibenzo[b,f]thiepin-10-methanamine,N,N-dimethyl-, hydrochloride (1:1)
• CAS No: 23247-39-4
• MF: C₁₇H₂₀ClNS
• MW: 305.86540222168
• CID: 264916
• PubChem ID: 31750
• Update Time: 2025-04-19

Dibenzo[b,f]thiepin-10-methanamine,N,N-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,f]thiepin-10-methanamine,N,N-dimethyl-, hydrochloride (1:1)
• 1-(5,6-dihydrobenzo[b][1]benzothiepin-5-yl)-N,N-dimethylmethanamine,hydrochloride
• 1-(10,11-Dihydrodibenzo[b,f]thiepin-10-yl)-N,N-dimethylmethanamine--hydrogen chloride (1/1)
• 23247-39-4
• DTXSID20945929

• Inchi： 1S/C17H19NS.ClH/c1-18(2)12-14-11-13-7-3-5-9-16(13)19-17-10-6-4-8-15(14)17;/h3-10,14H,11-12H2,1-2H3;1H
• InChI Key： DVNROWSUNXGNHC-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2CC(C2C=CC=CC1=2)CN(C)C

Computed Properties

• Exact Mass: 305.1007
• Monoisotopic Mass: 305.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.5A^2

Experimental Properties

• Boiling Point: 355°Cat760mmHg
• Flash Point: 168.5°C
• PSA: 3.24